Cas no 1425335-30-3 (3-Buten-2-one, 4-[(2-bromo-5-fluorophenyl)amino]-1,1,1-trifluoro-)

• Product Name: 3-Buten-2-one, 4-[(2-bromo-5-fluorophenyl)amino]-1,1,1-trifluoro-
• CAS No: 1425335-30-3
• MF: C₁₀H₆BrF₄NO
• MW: 312.058355808258
• CID: 5160277
• PubChem ID: 76844667
• Update Time: 2025-07-09

3-Buten-2-one, 4-[(2-bromo-5-fluorophenyl)amino]-1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-[(2-bromo-5-fluorophenyl)amino]-1,1,1-trifluoro-
• (e)-4-(2-bromo-5-fluorophenylamino)-1,1,1-trifluorobut-3-en-2-one
• 1425335-30-3
• WLZ3040

• Inchi： 1S/C10H6BrF4NO/c11-7-2-1-6(12)5-8(7)16-4-3-9(17)10(13,14)15/h1-5,16H/b4-3+
• InChI Key： LCYMRIYBMFLXEV-ONEGZZNKSA-N
• SMILES： BrC1C=CC(=CC=1N/C=C/C(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 310.95689g/mol
• Monoisotopic Mass: 310.95689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-Buten-2-one, 4-[(2-bromo-5-fluorophenyl)amino]-1,1,1-trifluoro-

Comprehensive Overview of 3-Buten-2-one, 4-[(2-bromo-5-fluorophenyl)amino]-1,1,1-trifluoro- (CAS No. 1425335-30-3)

3-Buten-2-one, 4-[(2-bromo-5-fluorophenyl)amino]-1,1,1-trifluoro- (CAS No. 1425335-30-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of α,β-unsaturated ketones, which are known for their versatile reactivity and applications in synthetic chemistry. The presence of a trifluoromethyl group and a bromo-fluorophenyl moiety enhances its potential as a building block for designing bioactive molecules, particularly in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 3-Buten-2-one, 4-[(2-bromo-5-fluorophenyl)amino]-1,1,1-trifluoro- has surged due to their unique physicochemical properties. Fluorination often improves metabolic stability, bioavailability, and binding affinity in drug candidates, making this compound a valuable intermediate for medicinal chemistry. Researchers are particularly interested in its potential role in developing kinase inhibitors and antimicrobial agents, aligning with the growing focus on targeted therapies and antibiotic resistance.

The synthesis of CAS No. 1425335-30-3 involves multi-step organic reactions, including amination and halogenation processes. Its structural features, such as the electron-withdrawing trifluoro group and the aromatic bromo-fluoro substituent, contribute to its reactivity in cross-coupling reactions, a hot topic in modern green chemistry. Sustainable synthesis methods, such as catalysis and microwave-assisted reactions, are being explored to optimize its production, addressing the industry's shift toward eco-friendly practices.

From an analytical perspective, 3-Buten-2-one, 4-[(2-bromo-5-fluorophenyl)amino]-1,1,1-trifluoro- is characterized using advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and precise structural elucidation, critical for its application in high-throughput screening and preclinical studies. The compound's stability under various conditions is also a key area of investigation, as it impacts storage and handling protocols.

The versatility of CAS No. 1425335-30-3 extends beyond pharmaceuticals. Its fluorinated scaffold is being studied for use in organic electronics and liquid crystals, where fluorine atoms enhance thermal stability and optical properties. This aligns with the rising interest in smart materials and flexible electronics, driven by advancements in wearable technology and renewable energy solutions.

In summary, 3-Buten-2-one, 4-[(2-bromo-5-fluorophenyl)amino]-1,1,1-trifluoro- represents a promising compound at the intersection of drug development, material science, and sustainable chemistry. Its unique structural attributes and broad applicability make it a subject of ongoing research, with potential breakthroughs anticipated in the coming years. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing some of today's most pressing challenges in health and technology.